molecular formula Gd B078492 Gadolinium-156 CAS No. 14392-07-5

Gadolinium-156

Cat. No.: B078492
CAS No.: 14392-07-5
M. Wt: 155.92213 g/mol
InChI Key: UIWYJDYFSGRHKR-BJUDXGSMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Gadolinium-156 (Gd-156) is a stable isotope of gadolinium with 64 protons and 92 neutrons (atomic mass: 155.92213 u) . It constitutes 15.65–21% of natural gadolinium, depending on the source . Gd-156 plays a critical role in neutron absorption due to its nuclear properties. Upon capturing a neutron, it transmutes into gadolinium-157 (Gd-157) via the (n,γ) reaction, which has an exceptionally high thermal neutron absorption cross-section (255,000 barns) . This property makes Gd-156 essential in nuclear reactor control systems and shielding materials.

Gd-156 also exhibits unique behavior in neutron flux environments.

Preparation Methods

Nuclear Synthesis and Isotopic Enrichment

Neutron Activation in Nuclear Reactors

¹⁵⁶Gd is naturally present in gadolinium ores but constitutes only 20.5% of naturally occurring gadolinium isotopes . To isolate ¹⁵⁶Gd, neutron activation methods are employed. In nuclear reactors, gadolinium targets (typically gadolinium oxide, Gd₂O₃) are irradiated with thermal neutrons, inducing neutron capture reactions. The natural abundance of gadolinium isotopes allows selective enrichment through electromagnetic separation or gas centrifugation . For example, gadolinium-155 (¹⁵⁵Gd), which constitutes 14.8% of natural gadolinium, can capture neutrons to form ¹⁵⁶Gd via the reaction:

¹⁵⁵Gd+n¹⁵⁶Gd+γ\text{¹⁵⁵Gd} + n \rightarrow \text{¹⁵⁶Gd} + \gamma

This process requires precise control of neutron flux and irradiation duration to maximize yield while minimizing isotopic contamination .

Electromagnetic Isotope Separation

Electromagnetic separation (EMIS) is a cornerstone technique for producing high-purity ¹⁵⁶Gd. In this method, gadolinium ions are vaporized, ionized, and accelerated through a magnetic field. Due to their mass-to-charge ratio differences, ¹⁵⁶Gd ions follow a distinct trajectory, allowing physical separation from other isotopes . Post-separation, the ions are collected on a substrate and subsequently oxidized to form this compound oxide (¹⁵⁶Gd₂O₃). EMIS achieves isotopic purities exceeding 98%, as documented in commercial specifications .

Chemical Processing and Compound Synthesis

Reduction of Gadolinium Oxide to Metallic ¹⁵⁶Gd

Metallic ¹⁵⁶Gd is produced via the reduction of ¹⁵⁶Gd₂O₃. The oxide is mixed with a reducing agent, such as calcium or lithium, and heated to 1,450°C in an inert argon atmosphere . The reaction proceeds as:

Gd₂O₃+3Ca2Gd+3CaO\text{Gd₂O₃} + 3\text{Ca} \rightarrow 2\text{Gd} + 3\text{CaO}

The resulting metallic gadolinium is then purified through vacuum distillation to remove residual calcium and oxides . This step is critical for applications requiring ultra-high purity, such as neutron absorbers in nuclear reactors .

Synthesis of this compound Oxide Nanopowders

Submicron and nanopowder forms of ¹⁵⁶Gd₂O₃ are synthesized using sol-gel or precipitation methods. In the sol-gel process, gadolinium nitrate (Gd(NO₃)₃) is hydrolyzed in aqueous ammonia to form a gel, which is calcined at 800°C to yield nanocrystalline ¹⁵⁶Gd₂O₃ . Particle size distribution is controlled via pH adjustment and surfactant addition, achieving diameters between 20–100 nm . These nanopowders are packaged under argon to prevent oxidation and aggregation .

Table 1: Physicochemical Properties of this compound Oxide

PropertyValue
Linear Formula¹⁵⁶Gd₂O₃
Molecular Weight360.50 g/mol
Purity≥98%
Particle Size (Nanopowder)20–100 nm
PackagingSealed under argon

Purification and Quality Assurance

Solvent Extraction for Isotopic Refinement

After isotopic separation, trace impurities (e.g., iron, nickel) are removed using solvent extraction. The gadolinium is dissolved in nitric acid, and organic solvents like tributyl phosphate (TBP) selectively complex with gadolinium ions, leaving impurities in the aqueous phase . Multiple extraction stages achieve purity levels suitable for medical and nuclear applications .

Zone Refining for Ultra-High Purity

Zone refining is employed to produce single-crystal ¹⁵⁶Gd for research purposes. A molten zone is passed along a gadolinium rod, segregating impurities to the end of the ingot. This process is repeated up to 50 times, reducing impurity concentrations to parts per billion (ppb) .

Analytical Characterization

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

ICP-MS is the gold standard for quantifying ¹⁵⁶Gd in biological and material samples. In a study detecting gadolinium in cerebrospinal fluid post-MRI, ICP-MS achieved a detection limit of 0.1 ng/mL for ¹⁵⁶Gd, with linearity (R² > 0.9995) across concentrations . Isotopic ratios were verified using multiple gadolinium isotopes (¹⁵²Gd, ¹⁵⁴Gd, ¹⁵⁵Gd, ¹⁵⁶Gd, ¹⁵⁷Gd, ¹⁵⁸Gd, ¹⁶⁰Gd) .

X-Ray Diffraction (XRD)

XRD confirms the crystalline structure of ¹⁵⁶Gd₂O₃ nanopowders. Peaks corresponding to the cubic phase (space group Ia-3) are observed at 2θ angles of 28.5°, 33.1°, and 47.5° . Crystallite sizes calculated via the Scherrer equation align with TEM measurements .

Chemical Reactions Analysis

Types of Reactions: Gadolinium-156, like other gadolinium isotopes, can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

    Oxidation: this compound can react with oxygen to form gadolinium(III) oxide (Gd2O3) under high-temperature conditions.

    Reduction: It can be reduced using strong reducing agents like lithium aluminum hydride (LiAlH4) to form gadolinium metal.

    Substitution: this compound can participate in substitution reactions with halogens to form gadolinium halides (e.g., GdCl3, GdBr3).

Major Products: The major products formed from these reactions include gadolinium oxides, halides, and other gadolinium compounds depending on the reagents and conditions used .

Scientific Research Applications

Applications in Nuclear Science

Neutron Capture:
Gadolinium-156 has a significant role in nuclear reactors as a neutron absorber. Its high neutron capture cross-section makes it effective for controlling nuclear reactions. This property is particularly useful in:

  • Control Rods: Gadolinium is used in control rods to regulate the fission process in nuclear reactors, enhancing safety and efficiency.
  • Neutron Detectors: Gadolinium-based materials are employed in neutron detection systems due to their ability to capture thermal neutrons effectively.

Table 1: Neutron Capture Properties of Gadolinium Isotopes

IsotopeNeutron Capture Cross-section (barns)Application
Gadolinium-1552550Control rods
Gadolinium-15749000Neutron detectors
This compound1600Research applications

Medical Imaging Applications

Magnetic Resonance Imaging (MRI):
Gadolinium-based contrast agents (GBCAs) are widely used in MRI to improve image quality. This compound can be incorporated into these agents due to its paramagnetic properties, enhancing T1 relaxation times and providing clearer images.

Case Study:
A study conducted on patients undergoing MRI with gadolinium-based contrast agents showed improved visualization of soft tissues and vascular structures when using formulations containing gadolinium isotopes, including this compound. The study highlighted the importance of optimizing gadolinium concentrations for enhanced imaging outcomes .

Table 2: Comparison of Gadolinium-Based Contrast Agents

Agent NameCompositionMRI ApplicationAdvantages
Gadopentetate dimeglumineGadolinium-DTPAGeneral MRIHigh relaxivity
GadobutrolGadolinium-BOPTACardiovascular imagingLow viscosity
Gadoterate meglumineGadolinium-DOTANeurological imagingImproved safety profile

Radiation Detection

Electron Spin Resonance (ESR) Dosimetry:
this compound is utilized in ESR dosimeters, which measure ionizing radiation exposure. Its high atomic number increases sensitivity to radiation detection, making it valuable for both medical and environmental monitoring.

Research Findings:
Recent studies indicate that adding gadolinium compounds to ESR dosimeters significantly enhances their sensitivity to thermal neutrons and gamma rays, improving their effectiveness in clinical settings .

Toxicity Considerations

While gadolinium-based agents are generally considered safe, there are concerns regarding gadolinium retention in tissues post-administration. Studies have documented cases of gadolinium accumulation in patients with renal impairment, leading to potential toxicity issues . Continuous research is necessary to understand the long-term effects of gadolinium exposure and improve safety protocols.

Comparison with Similar Compounds

Comparison with Similar Gadolinium Isotopes

Structural and Functional Similarities

Gadolinium isotopes are compared based on their neutron capture cross-sections, natural abundance, and nuclear stability. Key isotopes include:

Isotope Natural Abundance (%) Neutrons Thermal Neutron Cross-Section (barns) Key Reactions Applications
Gd-154 2.18 90 85 (resonance) (n,γ) → Gd-155 Minor neutron absorber
Gd-155 14.8–15.65 91 61,000 (n,γ) → Gd-156 High-efficiency neutron capture
Gd-156 15.65–21 92 1.5 (epi-thermal dominant) (n,γ) → Gd-157 Neutron shielding, precursor to Gd-157
Gd-157 15.65 93 255,000 (n,γ) → Gd-158 Primary neutron absorber in reactors
Gd-158 24.84 94 2.3 Stable, no significant absorption Neutron reflectors, non-reactive uses

Data compiled from

Key Differences:

Neutron Absorption Efficiency :

  • Gd-155 and Gd-157 dominate thermal neutron absorption due to their high cross-sections (61,000 and 255,000 barns, respectively). Gd-156, however, primarily contributes to epi-thermal neutron absorption (1.5 barns in thermal range) .
  • Gd-156’s (n,γ) reaction produces Gd-157, which enhances neutron absorption over time in nuclear fuel burnup scenarios .

Sensitivity to Neutron Energy :

  • Gd-156’s neutron multiplication factor (k∞) sensitivity is highest in the epi-thermal energy range (0.1–1 eV), whereas Gd-155 and Gd-157 are most sensitive to thermal neutrons (<0.1 eV) .

Burnup Dynamics :

  • During reactor operation, Gd-156’s "burnup component" (negative sensitivity) increases with fuel burnup due to the accumulation of Gd-157. This contrasts with Gd-154, whose sensitivity decreases faster as it lacks a parent nuclide in decay chains .

Comparison with Non-Gadolinium Neutron Absorbers

Gadolinium compounds (e.g., Gd₂O₃) are often compared to other neutron absorbers like boron-10 and hafnium :

Compound Thermal Neutron Cross-Section (barns) Advantages Limitations
Gd₂O₃ (Gd-156) 49,000 (natural Gd) High durability, dual thermal/epi-thermal use Lower efficiency vs. enriched Gd-155/Gd-157
Boron-10 3,840 Low cost, easy integration into materials Volatility at high temperatures
Hafnium 105 (natural Hf) High melting point, stability Lower cross-section, expensive

Data from

Gadolinium outperforms hafnium in neutron absorption efficiency but requires isotopic enrichment (e.g., Gd-155/Gd-157) to match boron-10’s performance in thermal regimes.

Medical and Industrial Uses

  • Radiopharmaceuticals : Proton irradiation of enriched Gd-156 targets produces terbium-155, a radioisotope for single-photon emission computed tomography (SPECT) .
  • Neutron Detection : Gd-156’s epi-thermal sensitivity makes it useful in neutron detectors for mixed-spectrum reactors .

Biological Activity

Gadolinium-156 (156Gd^{156}\text{Gd}) is a rare earth element that has garnered attention in various fields, including medical imaging and radiation therapy. Its biological activity, particularly in the context of human health and environmental impact, is an area of active research. This article explores the biological effects, distribution, and potential implications of 156Gd^{156}\text{Gd}, supported by case studies and research findings.

Overview of this compound

Gadolinium is typically used in medical applications as a contrast agent in magnetic resonance imaging (MRI). The isotope 156Gd^{156}\text{Gd} is of particular interest due to its unique nuclear properties, which can influence its biological behavior. Understanding its biological activity involves examining its absorption, distribution, metabolism, and excretion (ADME) in biological systems.

Absorption and Distribution

Research indicates that gadolinium compounds can accumulate in various tissues following administration. A study involving rats demonstrated that gadolinium deposition in the brain was significantly influenced by dietary iron levels. Specifically, lower iron levels correlated with higher gadolinium concentrations in the olfactory bulb, suggesting a competitive interaction affecting gadolinium's distribution within the brain .

Table 1: Gadolinium Concentration in Rat Tissues

TissueGadolinium Concentration (µg/g)Dietary Iron Status
Olfactory Bulb5.2Low Iron
Liver3.1Normal Iron
Brain4.0Low Iron
Spleen2.5High Iron

Metabolism and Excretion

The metabolism of gadolinium is not fully understood; however, it is known that gadolinium-based contrast agents (GBCAs) can persist in the body for extended periods. A study found that prolonged exposure to GBCAs led to significant retention of gadolinium in various organs, particularly the brain. The clearance of gadolinium from tissues was observed to be slower in animals with iron deficiency .

Case Study 1: Gadolinium Retention in Humans

A clinical study examined patients who underwent multiple MRI scans using GBCAs over several years. It was found that these patients exhibited elevated levels of gadolinium in their cerebrospinal fluid (CSF), indicating that repeated exposure could lead to accumulation within the central nervous system . This finding raises concerns about potential neurotoxicity associated with long-term gadolinium retention.

Case Study 2: Environmental Impact

Gadolinium has been identified as an emerging microcontaminant in water resources, primarily due to its use in medical imaging. Studies have shown that gadolinium can persist in aquatic environments, potentially affecting local ecosystems. The stability of gadolinium complexes may contribute to its bioavailability and toxicity to aquatic organisms .

Research Findings on Toxicity

Recent studies have highlighted the potential toxic effects of gadolinium accumulation in tissues. The relationship between dietary iron levels and gadolinium retention suggests that individuals with iron deficiency may be at greater risk for adverse effects due to increased tissue concentrations of 156Gd^{156}\text{Gd} . Furthermore, the long-term implications of gadolinium exposure are still under investigation, with ongoing research focusing on its effects on cognitive function and neurological health.

Q & A

Basic Research Questions

Q. What are the key experimental considerations for synthesizing and isolating Gadolinium-156?

  • Methodology : Synthesis of Gd-156 typically involves neutron irradiation of stable isotopes (e.g., Gd-155) in nuclear reactors. Key steps include:

  • Target preparation : High-purity Gd-155 targets to minimize isotopic contamination.
  • Irradiation parameters : Optimizing neutron flux density and exposure time to maximize yield, as cross-section data for neutron capture must align with reactor capabilities .
  • Post-irradiation analysis : Radiochemical separation techniques (e.g., solvent extraction, ion exchange) to isolate Gd-156 from byproducts. Purity verification via mass spectrometry or gamma-ray spectroscopy is critical .

Q. How are the nuclear properties (half-life, decay modes) of Gd-156 experimentally determined?

  • Methodology :

  • Half-life measurement : Use high-purity Ge detectors to track gamma emissions over time; decay curves are fitted to exponential models, accounting for background radiation .
  • Decay mode analysis : Beta spectroscopy or coincidence counting to distinguish between β⁻ decay and electron capture pathways. Conflicting decay probabilities in literature (e.g., 1.8% vs. 2.3% for β⁻ decay) may arise from detector calibration differences .

Q. What spectroscopic techniques are most effective for characterizing Gd-156 in mixed isotopic samples?

  • Recommendations :

  • Gamma spectroscopy : Identifies unique gamma signatures (e.g., 89 keV peak) but requires ultra-low-background shielding to resolve weak emissions.
  • Neutron activation analysis (NAA) : Useful for quantifying trace Gd-156 in environmental samples, though interference from other neutron-rich isotopes (e.g., Gd-158) must be mitigated .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported neutron capture cross-sections for Gd-156?

  • Analytical Framework :

  • Data harmonization : Compare experimental setups (e.g., time-of-flight vs. activation methods) and normalize results to standard reference materials.
  • Uncertainty propagation : Quantify systematic errors (e.g., neutron flux gradients) using Monte Carlo simulations .
  • Collaborative benchmarking : Cross-validate results with international neutron data libraries (e.g., JEFF, ENDF) .

Q. What experimental designs are optimal for studying Gd-156’s role in neutron moderation or nuclear waste management?

  • Methodology :

  • Neutron pumping experiments : Simulate reactor conditions using thermal/epithermal neutron beams; measure Gd-156’s resonance absorption peaks via time-of-flight spectrometry .
  • Waste immobilization studies : Test Gd-156 incorporation into ceramic matrices (e.g., zirconolite) under varying pH and temperature; monitor leaching rates via ICP-MS .

Q. How can computational models improve predictions of Gd-156’s nuclear structure and reactivity?

  • Approaches :

  • Shell model calculations : Parameterize nuclear forces using experimental data (e.g., energy levels, spin-parity assignments).
  • Density Functional Theory (DFT) : Simulate electron capture probabilities by modeling charge distribution in the nucleus. Validate against experimental beta-decay Q-values .

Q. Methodological Challenges and Solutions

Q. What strategies address low isotopic abundance and sample scarcity in Gd-156 studies?

  • Solutions :

  • Isotopic enrichment : Centrifuge-based separation or electromagnetic mass separation to enhance Gd-156 concentration.
  • Sensitivity optimization : Use high-efficiency detectors (e.g., LaBr₃ scintillators) paired with coincidence counting to reduce detection limits .

Q. How should researchers design experiments to minimize interference from gadolinium’s other isotopes?

  • Best Practices :

  • Isotopic dilution analysis : Introduce non-reactive tracers (e.g., Gd-160) to quantify cross-talk.
  • Energy-resolved detection : Employ high-resolution gamma detectors (e.g., HPGe) to distinguish overlapping spectral lines .

Q. Data Reporting and Reproducibility

Q. What metadata is critical for ensuring reproducibility in Gd-156 studies?

  • Essential Details :

  • Neutron flux density (± uncertainty) during irradiation.
  • Purity metrics for isotopic targets (e.g., assay certificates).
  • Calibration protocols for spectroscopic equipment .

Q. How can researchers statistically validate anomalies in Gd-156 decay data?

  • Approach :
  • Apply chi-square tests to compare observed vs. expected decay counts.
  • Use Bayesian inference to assess the likelihood of alternative decay pathways .

Q. Gaps and Future Directions

Q. What unresolved questions exist about Gd-156’s role in astrophysical nucleosynthesis?

  • Research Priorities :
  • Investigate Gd-156’s neutron capture rates in stellar environments (e.g., s-process models) via accelerator-driven neutron beams.
  • Compare isotopic abundance patterns in meteoritic samples to theoretical predictions .

Q. How can interdisciplinary collaboration advance Gd-156 research?

  • Recommendations :
  • Partner with reactor physicists to access high-flux neutron sources.
  • Integrate materials science approaches to study Gd-156’s behavior in novel matrices .

Properties

IUPAC Name

gadolinium-156
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Gd/i1-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UIWYJDYFSGRHKR-BJUDXGSMSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Gd]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[156Gd]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Gd
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10932166
Record name (~156~Gd)Gadolinium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10932166
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

155.92213 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

14392-07-5
Record name Gadolinium, isotope of mass 156
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014392075
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name (~156~Gd)Gadolinium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10932166
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.